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Compound of Interest

Compound Name: Triethylindium

Cat. No.: B1595915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

triethylindium, a significant organometallic compound. The information herein is intended to

support research, development, and safety protocols for professionals working with this

substance.

Core Physicochemical Data
Quantitative data for triethylindium is summarized in the table below for ease of reference.

Property Value Units Citations

Molecular Weight 202.00 g/mol [1][2][3]

Density 1.260 g/cm³ [1][4]

Molecular Formula C₆H₁₅In [1][3]

CAS Number 923-34-2 [1][3][4]

Physical State Liquid [2]

Appearance Clear, colorless [2]

Melting Point -31.9 °C [1][4]

Boiling Point 184 °C [1][4]
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Experimental Protocols
The determination of the molecular weight and density of a pyrophoric and air-sensitive

compound like triethylindium requires specialized experimental procedures conducted within

an inert atmosphere (e.g., a glovebox or using Schlenk line techniques).

Representative Protocol for Density Determination
The density of triethylindium can be determined using a pycnometer within an inert

atmosphere.

Preparation: The pycnometer is rigorously cleaned, dried in an oven, and then transferred to

a glovebox to cool to ambient temperature.

Tare Mass: The empty pycnometer, including its stopper, is weighed on an analytical balance

inside the glovebox to determine its tare mass.

Sample Transfer: A known volume of triethylindium is carefully transferred into the

pycnometer using a gas-tight syringe. This operation must be performed under an inert gas

to prevent contact with air or moisture.

Mass of Pycnometer with Sample: The pycnometer containing the triethylindium is securely

stoppered and weighed again inside the glovebox.

Calculation: The density is calculated by dividing the mass of the triethylindium (mass of

pycnometer with sample minus tare mass) by the known volume of the pycnometer.

Representative Protocol for Molecular Weight
Determination
Mass spectrometry is a primary method for determining the molecular weight of organometallic

compounds.

Sample Preparation: A dilute solution of triethylindium is prepared in a suitable anhydrous,

aprotic solvent inside a glovebox.
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Instrumentation: A mass spectrometer equipped with a soft ionization source, such as

electrospray ionization (ESI), is employed to minimize fragmentation of the molecule.

Sample Introduction: The prepared sample is introduced into the mass spectrometer using

an air-sensitive sample introduction technique, such as a syringe pump connected via sealed

tubing, to maintain an inert environment.

Data Acquisition: The mass spectrum is acquired, showing the mass-to-charge ratio (m/z) of

the ions. The molecular ion peak corresponding to triethylindium will be a key indicator of

its molecular weight.

Data Analysis: The molecular weight is determined from the m/z value of the molecular ion

peak. The isotopic distribution pattern can also be analyzed to confirm the presence and

number of indium atoms in the molecule.

Visualized Workflows and Relationships
The following diagrams illustrate the logical workflow for determining the physicochemical

properties of triethylindium and the relationship between its key attributes.
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Density Determination Workflow

Prepare Pycnometer in Glovebox

Measure Tare Mass

Transfer Triethylindium Sample

Measure Mass of Pycnometer + Sample

Calculate Density (Mass/Volume)

Click to download full resolution via product page

Workflow for Density Determination
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Molecular Weight Determination Workflow

Prepare Solution in Anhydrous Solvent

Introduce Sample to Mass Spectrometer

Acquire Mass Spectrum (ESI-MS)

Identify Molecular Ion Peak

Determine Molecular Weight from m/z

Click to download full resolution via product page

Workflow for Molecular Weight Determination

Interrelation of Triethylindium Properties

Triethylindium

Molecular Weight
(202.00 g/mol)

Density
(1.260 g/cm³)

Molecular Formula
(C₆H₁₅In)
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Key Properties of Triethylindium

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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